4-ethyl-5-methyl-2-[(3-nitrobenzoyl)amino]-3-thiophenecarboxamide

• IUPAC Name: 4-ethyl-5-methyl-2-[(3-nitrobenzoyl)amino]thiophene-3-carboxamide
• InChI: InChI=1S/C15H15N3O4S/c1-3-11-8(2)23-15(12(11)13(16)19)17-14(20)9-5-4-6-10(7-9)18(21)22/h4-7H,3H2,1-2H3,(H2,16,19)(H,17,20)
• InChI Key: OYEAZBBEDJMGQN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)N)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-])C
• Molecular Formula: C15H15N3O4S
• Molecular Weight: 333.4 g/mol

Description

4-ethyl-5-methyl-2-[(3-nitrobenzoyl)amino]-3-thiophenecarboxamide, also known as EMT, is a small molecule inhibitor of X-linked inhibitor of apoptosis protein (XIAP). It has been shown to have potential therapeutic applications in cancer treatment.

Scientific Research Applications

4-ethyl-5-methyl-2-[(3-nitrobenzoyl)amino]-3-thiophenecarboxamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to induce apoptosis (programmed cell death) in cancer cells, particularly in those that are resistant to chemotherapy. This compound has also been shown to sensitize cancer cells to chemotherapy and radiation therapy.

Mechanism of Action

4-ethyl-5-methyl-2-[(3-nitrobenzoyl)amino]-3-thiophenecarboxamide inhibits XIAP, a protein that plays a key role in regulating apoptosis. XIAP binds to and inhibits caspases, which are enzymes that mediate apoptosis. By inhibiting XIAP, this compound allows caspases to function properly, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a selective cytotoxic effect on cancer cells, while sparing normal cells. It has also been shown to inhibit tumor growth in animal models. This compound has been found to induce apoptosis through the intrinsic pathway, involving the release of cytochrome c from mitochondria and activation of caspases.

Advantages and Limitations for Lab Experiments

One advantage of 4-ethyl-5-methyl-2-[(3-nitrobenzoyl)amino]-3-thiophenecarboxamide is its selectivity for cancer cells, which makes it a promising candidate for cancer treatment. However, this compound has limited solubility in aqueous solutions, which can make it difficult to work with in lab experiments. This compound also has a relatively short half-life, which can limit its effectiveness in vivo.

Future Directions

Future research on 4-ethyl-5-methyl-2-[(3-nitrobenzoyl)amino]-3-thiophenecarboxamide could focus on improving its solubility and stability in aqueous solutions, as well as developing novel delivery methods to improve its efficacy in vivo. Additionally, this compound could be tested in combination with other cancer therapies to determine its potential as a synergistic treatment option. Further studies could also investigate the potential of this compound in other disease states, such as neurodegenerative disorders.

Synthesis Methods

4-ethyl-5-methyl-2-[(3-nitrobenzoyl)amino]-3-thiophenecarboxamide can be synthesized through a multistep process involving the reaction of 4-ethyl-5-methyl-2-nitrobenzoic acid with thionyl chloride, followed by reaction with 3-aminothiophene-2-carboxylic acid and 3-nitrobenzoyl chloride. The final product is then purified through recrystallization.